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Compound of Interest

Compound Name: URAT1 inhibitor 10

Cat. No.: B12381598

These application notes provide a summary of the inhibitory activity and experimental protocols
for a selective URATL1 inhibitor, designated as URAT1 inhibitor 10 (also referred to as
Compound 23a). This document is intended for researchers, scientists, and drug development
professionals investigating novel treatments for hyperuricemia and gout.

Overview of URAT1 Inhibitor 10

URAT1 (Urate Transporter 1), encoded by the SLC22A12 gene, is a crucial transporter in the
kidneys responsible for the reabsorption of uric acid from the filtrate back into the bloodstream.
[1][2] Inhibition of URATL1 is a validated therapeutic strategy to increase uric acid excretion and
lower serum uric acid levels, thereby addressing the root cause of hyperuricemia and
preventing gout flare-ups.[1][3][4] URAT1 inhibitor 10 is a potent and orally efficacious inhibitor
of URATL1.[5]

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of URAT1 inhibitor 10.

Table 1: In Vitro Inhibitory Activity[5]

Target Cell Line IC50 (pM)
URAT1 - 0.052
OAT1 MDCK-hOAT1 9.17
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Table 2: In Vitro Anti-inflammatory Activity[5]

Inhibition Rate Concentration Incubation

Cell Line Cytokine ]
(%) (M) Time (hours)
RAW?264.7 IL-6 25.6 - 24
Table 3: In Vitro Cytotoxicity[5]
Cell Line IC50 (pg/mL)
HepG2 > 64

Table 4: In Vivo Efficacy in a Hyperuricemic Mouse Model[5]

Serum Uric
. Dosage . .
Animal Model Treatment Duration Acid
(mglkg, p.o.) )
Reduction (%)
Potassium
Oxonate-induced  URAT1 inhibitor
) ) 7 days 53.9
Hyperuricemic 10
Mice
Potassium
) ) Comparable to
Oxonate-induced  Lesinurad o
) ) N 10 7 days URAT1 inhibitor
Hyperuricemic (positive control) 10
Mice

Signaling Pathway

The mechanism of action of URAT1 inhibitors involves the blockade of uric acid reabsorption in
the proximal tubules of the kidneys.
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Seed HEK293-hURAT1 cells
in 96-well plates

:

Incubate for 24 hours

:

Pre-incubate with
URAT1 Inhibitor 10 (30 min)

:

Add [14C]-Uric Acid

:

Incubate for 10-30 minutes

:

Wash cells with ice-cold buffer

:

Lyse cells

:

Measure intracellular [14C]-Uric Acid

(Scintillation Counting)

:

Calculate IC50

Acclimatize mice for 1 week

:

Induce hyperuricemia:
Intraperitoneal injection of
Potassium Oxonate

:

Administer URAT1 Inhibitor 10
(10 mg/kg, p.o.) daily for 7 days

:

Collect blood samples at baseline
and after treatment

:

Measure serum uric acid levels

:

Analyze data and compare
with vehicle and positive control groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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